Cas no 1909336-12-4 (1-(2,2-difluorocyclopropyl)ethan-1-amine)

• Product Name: 1-(2,2-difluorocyclopropyl)ethan-1-amine
• CAS No: 1909336-12-4
• MF: C₅H₉F₂N
• MW: 121.12846827507
• MDL: MFCD29060335
• CID: 5246757
• PubChem ID: 121553433
• Update Time: 2026-03-09

1-(2,2-difluorocyclopropyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• Cyclopropanemethanamine, 2,2-difluoro-α-methyl-
• 1-(2,2-Difluorocyclopropyl)ethan-1-amine
• 1-(2,2-difluorocyclopropyl)ethan-1-amine

• MDL： MFCD29060335
• Inchi： 1S/C5H9F2N/c1-3(8)4-2-5(4,6)7/h3-4H,2,8H2,1H3
• InChI Key： GPYXLJTYTVJBQZ-UHFFFAOYSA-N
• SMILES： C(C1CC1(F)F)(N)C

Additional information on 1-(2,2-difluorocyclopropyl)ethan-1-amine

Comprehensive Overview of 1-(2,2-Difluorocyclopropyl)ethan-1-amine (CAS No. 1909336-12-4)

1-(2,2-Difluorocyclopropyl)ethan-1-amine (CAS No. 1909336-12-4) is a fluorinated cyclopropylamine derivative with significant potential in pharmaceutical and agrochemical applications. This compound features a unique difluorocyclopropyl moiety, which enhances its metabolic stability and bioavailability, making it a valuable intermediate in drug discovery. Researchers are increasingly focusing on fluorinated building blocks due to their ability to modulate physicochemical properties, such as lipophilicity and membrane permeability, which are critical for optimizing drug candidates.

The structural uniqueness of 1-(2,2-Difluorocyclopropyl)ethan-1-amine lies in its cyclopropyl ring, a motif often employed to restrict molecular flexibility and improve target binding affinity. The incorporation of fluorine atoms further fine-tunes electronic and steric effects, a strategy widely adopted in modern medicinal chemistry. This compound aligns with the growing demand for novel amine derivatives in the development of kinase inhibitors, GPCR modulators, and other therapeutic agents. Its CAS No. 1909336-12-4 serves as a key identifier for researchers sourcing high-purity intermediates.

In recent years, the pharmaceutical industry has witnessed a surge in interest toward fluorine-containing compounds, driven by their ability to enhance drug efficacy and reduce off-target effects. 1-(2,2-Difluorocyclopropyl)ethan-1-amine exemplifies this trend, offering a versatile scaffold for designing next-generation small molecules. Its applications extend to agrochemicals, where fluorinated analogs are prized for their improved pest resistance and environmental stability. The compound's synthetic accessibility and compatibility with diverse coupling reactions further bolster its appeal.

From a synthetic chemistry perspective, 1-(2,2-Difluorocyclopropyl)ethan-1-amine can be prepared via cyclopropanation of appropriately functionalized olefins, followed by selective fluorination. Advanced techniques like flow chemistry and catalyzed amination have been explored to optimize its production, addressing scalability challenges. The compound's stereochemical integrity is another area of focus, as enantiopure forms often exhibit distinct biological activities. These attributes make it a subject of ongoing research in academic and industrial settings.

Environmental and regulatory considerations also play a role in the adoption of fluorinated intermediates. While fluorine incorporation can improve biodegradability in some cases, rigorous toxicity profiling is essential to ensure compliance with global safety standards. 1-(2,2-Difluorocyclopropyl)ethan-1-amine has been evaluated for its ecological impact, with studies highlighting its potential as a sustainable alternative to traditional amine derivatives. This aligns with the broader shift toward green chemistry principles in fine chemical synthesis.

Market trends indicate rising demand for high-value specialty chemicals like 1-(2,2-Difluorocyclopropyl)ethan-1-amine, particularly in regions with robust pharmaceutical R&D ecosystems. Suppliers emphasize batch-to-batch consistency and regulatory documentation to meet the stringent requirements of end-users. The compound's patent landscape is another critical factor, with several applications citing its utility in proprietary formulations. As such, it represents a strategic asset for companies investing in differentiated chemical portfolios.

In conclusion, 1-(2,2-Difluorocyclopropyl)ethan-1-amine (CAS No. 1909336-12-4) stands at the intersection of innovation and practicality, offering multifaceted benefits for drug and agrochemical development. Its structural features, combined with evolving synthetic methodologies, position it as a key player in the quest for high-performance molecular entities. Future research will likely explore its utility in bioconjugation and prodrug design, further expanding its industrial relevance.